![molecular formula C13H10ClN3O3S2 B2931482 N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide CAS No. 392324-77-5](/img/structure/B2931482.png)
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide, also known as CTAP, is a small molecule that has been the subject of significant scientific research. CTAP is a potent and highly selective antagonist of the mu-opioid receptor, a protein that is involved in pain modulation, reward, and addiction. The purpose of
Scientific Research Applications
Structure-Activity Relationships in Drug Discovery
The structure-activity relationship studies of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors highlight the importance of heterocyclic compounds in improving metabolic stability, suggesting the potential of compounds like N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide in drug development for cancer treatment (Stec et al., 2011).
Antitumor and Anticancer Activities
Research on benzothiazole derivatives bearing different heterocyclic rings, including thiazole, has been conducted to evaluate their antitumor activity in vitro against human tumor cell lines. These studies suggest that such compounds can exhibit considerable anticancer activity, further supporting the exploration of N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide in cancer research (Yurttaş et al., 2015).
Antimicrobial and Antibacterial Activities
The synthesis of new derivatives and their evaluation for antimicrobial activity, particularly against Gram-positive bacteria and methicillin-resistant staphylococci, underscores the relevance of thiazole-containing compounds in addressing antimicrobial resistance (Lin et al., 1995). These findings suggest potential applications of N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide in developing new antibacterial agents.
Anti-inflammatory Activities
The exploration of novel compounds for their anti-inflammatory and antioxidant activities reveals the therapeutic potential of thiazole derivatives in treating inflammatory diseases. Compounds exhibiting both antioxidant and anti-inflammatory activities are particularly promising for further development into therapeutic agents (Koppireddi et al., 2013).
properties
IUPAC Name |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3O3S2/c14-9-2-1-8(22-9)7-6-21-13(15-7)16-10(18)5-17-11(19)3-4-12(17)20/h1-2,6H,3-5H2,(H,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHEVNIWMBHJRSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CC(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.